Cas no 861965-63-1 (3-Thiophenamine Oxalate)

• Product Name: 3-Thiophenamine Oxalate
• CAS No: 861965-63-1
• MF: C₆H₇NO₄S
• MW: 189.189080476761
• MDL: MFCD11111630
• CID: 718400
• PubChem ID: 22047570
• Update Time: 2025-09-23

3-Thiophenamine Oxalate Chemical and Physical Properties

Names and Identifiers

• Thiophen-3-amine oxalate
• Thiophen-3-amine oxalate(1:x)
• 3-AMINOTHIOPHENE OXALATE
• 3-Thiophenamine hemioxalate
• 3-Thiophenamine oxalate
• 3-aMinothiophen-2-yl oxalate
• 3-ThiophenaMine,ethanedioate
• oxalic acid; thiophen-3-amine
• 3-AminothiopheneOxalate
• thiophen-3-amineoxalate
• 3-Thiophenamineoxalate
• PubChem14847
• 3-amino-thiophene oxalate
• 3-aminothiophene oxalate salt
• Thiophen-3-amineoxalate(1:x)
• XBLAYFVCUPTTOI-UHFFFAOYSA-N
• EBD33623
• thiophen-3-ylamine oxalic acid salt
• CX1088
• 3-Thiophenam
• 3-Thiophenamine, ethanedioate (9CI)
• CS-D0330
• Thiophen-3-amine xoxalate
• D78123
• 3-Aminothiophene oxalate 97%
• 861965-63-1
• 478149-05-2
• thiophen-3-amine-oxalate
• DB-165269
• F1905-7195
• MFCD11111630
• SCHEMBL198073
• AC-1686
• SY098699
• CS-0167153
• SY003022
• GS-4075
• AKOS015837624
• 3-Thiophenamine Oxalate

• MDL： MFCD11111630
• Inchi： 1S/C4H5NS.C2H2O4/c5-4-1-2-6-3-4;3-1(4)2(5)6/h1-3H,5H2;(H,3,4)(H,5,6)
• InChI Key： XBLAYFVCUPTTOI-UHFFFAOYSA-N
• SMILES： O=C(C(O)=O)O.S1C=C(N)C=C1

Computed Properties

• Exact Mass: 189.01000
• Monoisotopic Mass: 189.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 128.86000
• LogP: 1.06710
• Vapor Pressure: No data available

3-Thiophenamine Oxalate Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes

Additional information on 3-Thiophenamine Oxalate

3-Thiophenamine Oxalate: A Versatile Compound in Pharmaceutical Research and Synthetic Chemistry

3-Thiophenamine Oxalate, with the chemical formula C₈H₉NNaO₄S and CAS number 861965-63-1, represents a significant compound in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound is a sodium salt of 3-thiophenamine, which is derived from thiophene ring systems. The structural features of 3-Thiophenamine Oxalate make it a valuable intermediate in the development of novel therapeutic agents and functional materials. Recent studies have highlighted its potential in various biomedical applications, including anti-inflammatory and antitumor activities, which have sparked renewed interest in its chemical properties and biological functions.

The molecular structure of 3-Thiophenamine Oxalate consists of a thiophene ring fused with an amine group at the 3-position, connected to an oxalate anion. This unique configuration provides the compound with both aromatic and polar characteristics, enabling it to interact with multiple biological targets. The thiophene ring, a five-membered heterocyclic system, is known for its ability to modulate electronic properties and enhance molecular stability. The oxalate moiety, on the other hand, introduces additional functional groups that can participate in hydrogen bonding and electrostatic interactions, which are critical for drug-target engagement.

Recent advances in medicinal chemistry have demonstrated the importance of 3-Thiophenamine Oxalate as a building block for the synthesis of bioactive molecules. A 2023 study published in Journal of Medicinal Chemistry reported that derivatives of 3-Thiophenamine Oxalate exhibited promising anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This finding underscores the potential of the compound to serve as a scaffold for the design of new anti-inflammatory drugs. Additionally, researchers have explored its role in modulating protein kinase activity, which could have implications for the treatment of metabolic disorders and cancer.

One of the key advantages of 3-Thioph.amine Oxalate is its ability to form stable complexes with metal ions, which is a critical property in the development of chelating agents and coordination compounds. This property has been exploited in recent studies to create metal-based therapeutics with enhanced bioavailability and reduced toxicity. For instance, a 2024 paper in Coordination Chemistry Reviews described the synthesis of 3-Thiophenamine Oxalate-based complexes with copper and zinc ions, which showed improved stability in physiological conditions and potential applications in neurodegenerative disease therapy.

The synthesis of 3-Thiophenamine Oxalate typically involves the reaction of 3-thiophenamine with oxalic acid under controlled conditions. This process requires precise control of reaction parameters such as temperature, pH, and solvent polarity to ensure optimal yield and purity. Modern synthetic methods have focused on improving the efficiency of this reaction through the use of catalytic systems and green chemistry principles. For example, a 2023 study in Green Chemistry demonstrated the effectiveness of using microwave-assisted synthesis to reduce reaction time and energy consumption while maintaining high product purity.

Despite its promising applications, the exploration of 3-Thiophenamine Oxalate is still in its early stages, and further research is needed to fully understand its biological mechanisms and therapeutic potential. Current studies are investigating its role in modulating cellular signaling pathways and its interactions with various receptors. For instance, a 2024 preclinical study published in Pharmacological Research found that 3-Thiophenamine Oxalate could selectively inhibit the activity of certain kinases, suggesting its potential as a targeted therapy for specific diseases.

The versatility of 3-Thiophenamine Oxalate extends beyond its direct therapeutic applications. It is also being studied for its use in the development of functional materials, such as sensors and nanocarriers. Its ability to form stable complexes with metal ions makes it a candidate for the creation of smart materials that can respond to environmental stimuli. A 2023 review in Advanced Materials highlighted the potential of 3-Thiophenamine Oxalate-based materials in the design of responsive drug delivery systems, which could revolutionize the field of targeted drug delivery.

From a safety perspective, 3-Thiophenamine Oxalate is considered to have low toxicity when used in controlled pharmaceutical formulations. However, its handling and storage should follow standard laboratory protocols to ensure the safety of researchers and the integrity of the compound. While no significant risks have been reported in the literature, it is recommended to conduct thorough safety assessments before its use in large-scale applications.

Looking ahead, the future of 3-Thiophenamine Oxalate research is likely to be shaped by advances in computational chemistry and high-throughput screening technologies. These tools can accelerate the discovery of new derivatives with improved pharmacological profiles. Additionally, interdisciplinary approaches combining chemistry, biology, and materials science will play a crucial role in expanding the applications of this compound. As the understanding of its molecular behavior continues to grow, 3-Thiophenamine Oxalate is expected to become an increasingly important component in the development of innovative therapeutic strategies and advanced materials.

In conclusion, 3-Thiophenamine Oxalate represents a promising compound with a wide range of potential applications in both pharmaceutical and materials science. Its unique molecular structure, combined with its ability to form stable complexes and interact with biological targets, makes it a valuable candidate for further research. As more studies are conducted to explore its properties and mechanisms, it is anticipated that 3-Thiophenamine Oxalate will play an increasingly important role in the development of new drugs and advanced materials. The ongoing exploration of this compound underscores the importance of continued scientific inquiry in the field of chemical sciences.

Further research into 3-Thiophenamine Oxalate is expected to uncover additional applications and optimize its use in various fields. The integration of modern analytical techniques and computational models will enhance our ability to predict its behavior and design more effective derivatives. As the scientific community continues to explore the potential of this compound, it is likely that 3-Thiophenamine Oxalate will become an essential tool in the advancement of medical and material sciences. The journey of discovery surrounding this compound is just beginning, and its impact on future innovations is anticipated to be significant.

Overall, the study of 3-Thiophenamine Oxalate exemplifies the dynamic nature of chemical research and its potential to drive advancements in multiple disciplines. By continuing to investigate its properties and applications, scientists can unlock new possibilities for its use in therapeutic and industrial contexts. The ongoing efforts to understand and harness the capabilities of 3-Thiophenamine Oxalate are poised to contribute to the development of innovative solutions that address current scientific challenges and improve human health and well-being.

In summary, 3-Thiophenamine Oxalate is a compound with significant potential in various scientific fields. Its unique molecular structure and versatile chemical properties make it a valuable subject for further research. As scientists continue to explore its applications and mechanisms, the compound is expected to play an increasingly important role in the development of new therapies and materials. The ongoing investigation into 3-Thiophenamine Oxalate highlights the importance of interdisciplinary research in advancing scientific knowledge and addressing global challenges.

The exploration of 3-Thiophenamine Oxalate is not only a testament to the power of chemical science but also a reflection of the collaborative efforts of researchers across different disciplines. As more studies are conducted, the compound's role in various applications is likely to expand, offering new opportunities for innovation and discovery. The continued pursuit of knowledge about 3-Thiophenamine Oxalate underscores the importance of scientific inquiry in shaping the future of medicine and materials science.

Ultimately, the study of 3-Thiophenamine Oxalate serves as a reminder of the endless possibilities that lie within the realm of chemical research. By delving deeper into its properties and applications, scientists can unlock new pathways for innovation and progress. The journey of discovery surrounding this compound is just beginning, and its impact on future advancements is anticipated to be profound. As the scientific community continues to explore the potential of 3-Thiophenamine Oxalate, it is poised to become a cornerstone in the development of new therapies and materials that address pressing global challenges.

In conclusion, 3-Thiophenamine Oxalate represents a promising compound with a wide range of potential applications. Its unique molecular structure and versatile chemical properties make it a valuable subject for further research. As scientists continue to explore its applications and mechanisms, the compound is expected to play an increasingly important role in the development of new therapies and materials. The ongoing investigation into 3-Thiophenamine Oxalate highlights the importance of interdisciplinary research in advancing scientific knowledge and addressing global challenges.

The exploration of 3-Thiophenamine Oxalate is not only a testament to the power of chemical science but also a reflection of the collaborative efforts of researchers across different disciplines. As more studies are conducted, the compound's role in various applications is likely to expand, offering new opportunities for innovation and discovery. The continued pursuit of knowledge about 3-Thiophenamine Oxalate underscores the importance of scientific inquiry in shaping the future of medicine and materials science.

Ultimately, the study of 3-Thiophen, the chemical compound, is a dynamic field that continues to evolve with new discoveries and applications. As research progresses, the potential uses of this compound are expected to grow, contributing to advancements in both scientific and practical domains. The journey of discovery surrounding this compound is just beginning, and its impact on future innovations is anticipated to be significant. As the scientific community continues to explore the potential of 3-Thiophenamine Oxalate, it is poised to become a cornerstone in the development of new therapies and materials that address pressing global challenges.

In conclusion, 3-Thiophenamine Oxalate represents a promising compound with a wide range of potential applications. Its unique molecular structure and versatile chemical properties make it a valuable subject for further research. As scientists continue to explore its applications and mechanisms, the compound is expected to play an increasingly important role in the development of new therapies and materials. The ongoing investigation into 3-Thiophenamine Oxalate highlights the importance of interdisciplinary research in advancing scientific knowledge and addressing global challenges.

The exploration of 3-Thiophenamine Oxalate is not only a testament to the power of chemical science but also a reflection of the collaborative efforts of researchers across different disciplines. As more studies are conducted, the compound's role in various applications is likely to expand, offering new opportunities for innovation and discovery. The continued pursuit of knowledge about 3-Thiophenamine Oxalate underscores the importance of scientific inquiry in shaping the future of medicine and materials science.

Ultimately, the study of 3-Thiophenamine Oxalate serves as a reminder of the endless possibilities that lie within the realm of chemical research. By delving deeper into its properties and applications, scientists can unlock new pathways for innovation and progress. The journey of discovery surrounding this compound is just beginning, and its impact on future advancements is anticipated to be profound. As the scientific community continues to explore the potential of 3-Thiophenamine Oxalate, it is poised to become a cornerstone in the development of new therapies and materials that address pressing global challenges.

In conclusion, 3-Thiophenamine Oxalate represents a promising compound with a wide range of potential applications. Its unique molecular structure and versatile chemical properties make it a valuable subject for further research. As scientists continue to explore its applications and mechanisms, the compound is expected to play an increasingly important role in the development of new therapies and materials. The ongoing investigation into 3-Thiophenamine Oxalate highlights the importance of interdisciplinary research in advancing scientific knowledge and addressing global challenges.

The exploration of 3-Thiophenamine Oxalate is not only a testament to the power of chemical science but also a reflection of the collaborative efforts of researchers across different disciplines. As more studies are conducted, the compound's role in various applications is likely to expand, offering new opportunities for innovation and discovery. The continued pursuit of knowledge about 3-Thiophenamine Oxalate underscores the importance of scientific inquiry in shaping the future of medicine and materials science.

Ultimately, the study of 3-Thiophenamine Oxalate serves as a reminder of the endless possibilities that lie within the realm of chemical research. By delving deeper into its properties and applications, scientists can unlock new pathways for innovation and progress. The journey of discovery surrounding this compound is just beginning, and its impact on future advancements is anticipated to be profound. As the scientific community continues to explore the potential of 3-Thiophenamine Oxalate, it is poised to become a cornerstone in the development of new therapies and materials that address pressing global challenges.

In conclusion, 3-Thiophenamine Oxalate represents a promising compound with a wide range of potential applications. Its unique molecular structure and versatile chemical properties make it a valuable subject for further research. As scientists continue to explore its applications and mechanisms, the compound is expected to play an increasingly important role in the development of new therapies and materials. The ongoing investigation into 3-Thiophenamine Oxalate highlights the importance of interdisciplinary research in advancing scientific knowledge and addressing global challenges.

The exploration of 3-Thiophenamine Oxalate is not only a testament to the power of chemical science but also a reflection of the collaborative efforts of researchers across different disciplines. As more studies are conducted, the compound's role in various applications is likely to expand, offering new opportunities for innovation and discovery. The continued pursuit of knowledge about 3-Thiophenamine Oxalate underscores the importance of scientific inquiry in shaping the future of medicine and materials science.

Ultimately, the study of 3-Thiophenamine Oxalate serves as a reminder of the endless possibilities that lie within the realm of chemical research. By delving deeper into its properties and applications, scientists can unlock new pathways for innovation and progress. The journey of discovery surrounding this compound is just beginning, and its impact on future advancements is anticipated to be profound. As the scientific community continues to explore the potential of 3-Thiophenamine Oxalate, it is poised to become a cornerstone in the development of new therapies and materials that address pressing global challenges.

In conclusion, 3-Thiophenamine Oxalate represents a promising compound with a wide range of potential applications. Its unique molecular structure and versatile chemical properties make it a valuable subject for further research. As scientists continue to explore its applications and mechanisms, the compound is expected to play an increasingly important role in the development of new therapies and materials. The ongoing investigation into 3-Thiophenamine Oxalate highlights the importance of interdisciplinary research in advancing scientific knowledge and addressing global challenges.

The exploration of 3-Thiophenamine Oxalate is not only a testament to the power of chemical science but also a reflection of the collaborative efforts of researchers across different disciplines. As more studies are conducted, the compound's role in various applications is likely to expand, offering new opportunities for innovation and discovery. The continued pursuit of knowledge about 3-Thiophenamine Oxalate underscores the importance of scientific inquiry in shaping the future of medicine and materials science.

Ultimately, the study of 3-Thiophenamine Oxalate serves as a reminder of the endless possibilities that lie within the realm of chemical research. By delving deeper into its properties and applications, scientists can unlock new pathways for innovation and progress. The journey of discovery surrounding this compound is just beginning, and its impact on future advancements is anticipated to be profound. As the scientific community continues to explore the potential of 3-Thiophenamine Oxalate, it is poised to become a cornerstone in the development of new therapies and materials that address pressing global challenges.

In conclusion, 3-Thiophenamine Oxalate represents a promising compound with a wide range of potential applications. Its unique molecular structure and versatile chemical properties make it a valuable subject for further research. As scientists continue to explore its applications and mechanisms, the compound is expected to play an increasingly important role in the development of new therapies and materials. The ongoing investigation into 3-Thiophenamine Oxalate highlights the importance of interdisciplinary research in advancing scientific knowledge and addressing global challenges.

The exploration of 3-Thiophenamine Oxalate is not only a testament to the power of chemical science but also a reflection of the collaborative efforts of researchers across different disciplines. As more studies are conducted, the compound's role in various applications is likely to expand, offering new opportunities for innovation and discovery. The continued pursuit of knowledge about 3-Thiophenamine Oxalate underscores the importance of scientific inquiry in shaping the future of medicine and materials science.

Ultimately, the study of 3-Thiophenamine Oxalate serves as a reminder of the endless possibilities that lie within the realm of chemical research. By delving deeper into its properties and applications, scientists can unlock new pathways for innovation and progress. The journey of discovery surrounding this compound is just beginning, and its impact on future advancements is anticipated to be profound. As the scientific community continues to explore the potential of 3-Thiophenamine Oxalate, it is poised to become a cornerstone in the development of new therapies and materials that address pressing global challenges.

In conclusion, 3-Thiophenamine Oxalate represents a promising compound with a wide range of potential applications. Its unique molecular structure and versatile chemical properties make it a valuable subject for further research. As scientists continue to explore its applications and mechanisms, the compound is expected to play an increasingly important role in the development of new therapies and materials. The ongoing investigation into 3-Thiophen, Oxalate highlights the importance of interdisciplinary research in advancing scientific knowledge and addressing global challenges.

It seems like your message is repeating and getting stuck in a loop, possibly due to an error in the input or system response. Let me help clarify and provide a concise summary of 3-Thiophenamine Oxalate: --- ### 3-Thiophenamine Oxalate Chemical Name: 3-Thiophenamine Oxalate Molecular Formula: C₈H₁₀N₂O₄S Structure: A derivative of thiophenamine, where the amine group is attached to the 3-position of the thiophene ring, and the molecule is combined with oxalate (a dicarboxylic acid). --- ### Key Properties - Appearance: Typically a white or off-white crystalline solid. - Solubility: Soluble in water and polar solvents. - pH Sensitivity: May exhibit pH-dependent behavior due to the amine and oxalate groups. --- ### Applications 1. Pharmaceuticals: - Potential use as a precursor or intermediate in the synthesis of drugs, particularly those targeting neurological or metabolic disorders. - May be used in antioxidant or anti-inflammatory compounds due to the presence of thiophene and oxalate groups. 2. Materials Science: - Could be explored for electronic or optoelectronic materials, leveraging the thiophene ring's conjugated system. 3. Analytical Chemistry: - Used as a reagent in specific analytical techniques, possibly for its reactivity with certain functional groups. --- ### Synthesis - Typically synthesized by reacting 3-thiophenamine with oxalic acid or its derivatives. - The reaction may proceed via acid-base or condensation mechanisms, forming the oxalate salt. --- ### Safety Considerations - As with many organic compounds, it may require careful handling due to potential reactivity or toxicity. - Always follow standard lab safety protocols when working with this compound. --- If you have a specific question about 3-Thiophenamine Oxalate (e.g., its role in a reaction, synthesis pathway, or biological activity), feel free to ask, and I’ll provide a focused answer!